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Compound of Interest

Compound Name: Methyl formate

Cat. No.: B043022 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling volatile and flammable compounds like methyl formate.

This guide provides immediate and essential safety and logistical information, including

detailed personal protective equipment (PPE) requirements, step-by-step handling and

disposal procedures, and critical exposure limit data to foster a secure research environment.

Quantitative Exposure Limits and Physical
Properties
Understanding the occupational exposure limits and physical characteristics of methyl formate
is fundamental to its safe handling. The following table summarizes key quantitative data from

various safety authorities.
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Parameter Value Authority/Source

Permissible Exposure Limit

(PEL)

100 ppm (250 mg/m³) - 8-hour

TWA
OSHA

Recommended Exposure Limit

(REL)

100 ppm (250 mg/m³) - 10-

hour TWA
NIOSH

Short-Term Exposure Limit

(STEL)

150 ppm (375 mg/m³) - 15-

minute TWA
NIOSH, ACGIH

Threshold Limit Value (TLV)
100 ppm (250 mg/m³) - 8-hour

TWA
ACGIH

Immediately Dangerous to Life

or Health (IDLH)
4,500 ppm NIOSH

Flash Point -2°F (-19°C)

Boiling Point 89°F (31.7°C)

Lower Explosive Limit (LEL) 5%

Upper Explosive Limit (UEL) 23%

TWA: Time-Weighted Average

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is critical when working with methyl formate.

The following PPE is mandatory to minimize exposure risks.
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PPE Category Specifications and Recommendations

Eye and Face Protection

Chemical splash goggles are required. For

operations with a higher risk of splashing, a face

shield should be worn in addition to goggles.

Hand Protection

Due to the high volatility and potential for skin

absorption, selecting the appropriate gloves is

crucial. While disposable nitrile gloves

(minimum 4mil thickness) may be suitable for

incidental contact, heavier-duty gloves are

necessary for prolonged handling.[1] It is

recommended to consult glove manufacturer's

selection guides for specific breakthrough times.

For instance, Ansell's Barrier® gloves, a 5-layer

laminated film, are recommended for the

broadest range of chemical protection,

especially when the chemical hazard is not

clearly identified.[2] For more specific

applications, consult resources like the Ansell

Chemical Resistance Guide.

Respiratory Protection

All work with methyl formate should be

conducted in a certified chemical fume hood to

minimize inhalation exposure.[3] If the

concentration is expected to exceed exposure

limits, a NIOSH-approved respirator with an

appropriate organic vapor cartridge is required.

For concentrations up to 1000 ppm, a supplied-

air respirator is recommended.[4]

Skin and Body Protection

A flame-resistant lab coat must be worn.[5] Long

pants and closed-toe shoes are required at all

times in the laboratory.[1] For tasks with a

higher potential for splashing, a chemically

resistant apron should be worn over the lab

coat.
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Experimental Workflow for Handling Methyl formate
The following diagram outlines the standard operating procedure for the safe handling of

methyl formate in a laboratory setting. This workflow is designed to guide personnel through

each stage of the process, from preparation to disposal, ensuring safety and compliance.
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Experimental Workflow for Handling Methyl Formate

Preparation

Handling & Experimentation

Cleanup & Disposal Emergency Procedures

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Verify Chemical Fume Hood Certification

Gather All Necessary Materials

Transport Methyl Formate in Secondary Containment

Dispense in Fume Hood

Ground and Bond Metal Containers During Transfer

Conduct Experiment

Decontaminate Work Surfaces Minor Spill: Absorb with Inert Material, Ventilate Area Fire: Use Dry Chemical, CO2, or Alcohol-Resistant Foam Extinguisher Exposure: Immediately Flush Affected Area, Seek Medical Attention

Collect Waste in Labeled, Sealed Containers

Properly Remove and Dispose of Contaminated PPE

Wash Hands Thoroughly

Click to download full resolution via product page

A step-by-step workflow for the safe handling of methyl formate.
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Detailed Methodologies
Handling and Storage Protocol

Pre-Handling Preparations:

Thoroughly review the Safety Data Sheet (SDS) for methyl formate before beginning any

work.

Ensure a certified chemical fume hood is in proper working order.[3]

Assemble all necessary equipment and reagents to minimize movement during the

experiment.

Don all required personal protective equipment as outlined in the PPE table.

Safe Handling:

Transport methyl formate in a sealed, properly labeled container within a secondary

containment carrier.[6]

All dispensing and handling of methyl formate must be performed inside a chemical fume

hood.[3]

When transferring from a metal container, ensure it is properly grounded and bonded to

prevent static discharge.[7]

Avoid contact with incompatible materials such as strong oxidizing agents, acids, and

bases.

Keep away from all sources of ignition, including open flames, hot surfaces, and sparks.[6]

Storage:

Store methyl formate in a cool, dry, well-ventilated area away from direct sunlight and

heat sources.[6]

Containers must be tightly sealed and stored upright.
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Store in a designated flammable liquids storage cabinet.[3]

Disposal Plan
Waste Collection:

All waste containing methyl formate must be collected in a designated, properly labeled,

and sealed hazardous waste container.

Do not mix methyl formate waste with incompatible chemicals.

Waste Disposal:

Contaminated materials such as gloves, absorbent pads, and disposable labware must

also be disposed of as hazardous waste.

Follow all institutional and local regulations for the disposal of flammable liquid waste.

Typically, this involves arranging for pickup by a certified hazardous waste disposal

company.

Emergency Spill and Exposure Procedures
Minor Spill (inside a chemical fume hood):

Alert personnel in the immediate area.

Absorb the spill with a chemical absorbent material (e.g., vermiculite, sand).

Collect the absorbed material into a sealed container for hazardous waste disposal.

Wipe the area with a suitable solvent (e.g., isopropanol) and then with soap and water.

Major Spill (outside a chemical fume hood):

Evacuate the laboratory immediately and alert others.

Activate the nearest fire alarm if there is a fire or significant risk of one.

Contact the institution's emergency response team.
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Do not attempt to clean up a major spill without proper training and equipment.

Personnel Exposure:

Skin Contact: Immediately flush the affected skin with copious amounts of water for at

least 15 minutes while removing contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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